((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 1,2,3,4-tetrahydronaphthalen-1-ylmethylhydrazine
• InChI: InChI=1S/C11H16N2/c12-13-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10,13H,3,5-6,8,12H2
• InChI Key: KAWDKTPTZDOJPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)CNN

Description

((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine (CAS: 1341908-40-4 ) is a hydrazine derivative featuring a tetralin (1,2,3,4-tetrahydronaphthalene) backbone. The compound consists of a partially hydrogenated naphthalene ring (tetralin) with a methyl group at the 1-position, to which a hydrazine (-NH-NH₂) moiety is directly attached. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity compared to fully aromatic naphthalene derivatives, which may improve membrane permeability and pharmacokinetic profiles . The tetralin scaffold is notable for its presence in bioactive molecules, such as serotonin receptor modulators and antioxidants .

A similar approach could apply to ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine, substituting naphthaldehyde with 1-tetralin-carbaldehyde and hydrazine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine typically involves the reaction of 1,2,3,4-tetrahydronaphthalene with hydrazine under controlled conditions. One common method involves the use of acetic acid and hydrochloric acid as catalysts, with the reaction being carried out under reflux conditions .

Industrial Production Methods

Industrial production of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding naphthalene derivatives.

Reduction: Reduction reactions can yield more saturated hydrazine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the hydrazine moiety is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are typically employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted naphthalene derivatives, which can be further utilized in the synthesis of more complex organic molecules .

Scientific Research Applications

((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic compounds.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of advanced materials and as a precursor in various chemical processes.

Mechanism of Action

The mechanism of action of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine involves its interaction with specific molecular targets. It can act as a nucleophile, participating in various biochemical pathways. The exact molecular targets and pathways depend on the specific application and the nature of the reaction it undergoes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural analogs, their synthesis, reactivity, and biological activities:

Compound Name	Structure Key Features	Synthesis Method	Reported Bioactivity/Applications	References
((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine	Tetralin core, methyl-hydrazine group	Likely condensation of 1-tetralin-carbaldehyde with hydrazine	Not explicitly reported (structural inference suggests CNS or antioxidant potential)
1-(Naphthalen-1-ylmethylene)-2-phenylhydrazine	Naphthalene core, benzylidene-hydrazine group	Naphthaldehyde + phenylhydrazine in ethanol/acetic acid	Antioxidant activity (inferred from analogs)
N-Phenyl-2-[(5,6,7,8-tetrahydronaphthalen-2-yl)oxy]acetohydrazide	Tetralin-linked acetohydrazide with phenyl group	Multi-step: ester hydrazination → reaction with isothiocyanates → phenacyl bromide coupling	Antimicrobial, antioxidant (implied from thiazoline derivatives)
1-(2-(Naphthalen-3-yl)ethyl)hydrazine	Naphthalene core, ethyl-hydrazine linker	Not detailed; likely alkylation of naphthalene-ethyl halide with hydrazine	No specific data; structural similarity to CNS agents
(3-Methyl)phenylhydrazine hydrochloride	Phenyl core with methyl substitution	Derived from phenylhydrazine via methylation	Intermediate for heterocyclic synthesis (e.g., piperidine derivatives)

Key Structural and Functional Differences:

Core Saturation :

• The tetralin core in the target compound is partially hydrogenated, reducing aromaticity and increasing lipophilicity compared to fully aromatic naphthalene derivatives (e.g., 1-(naphthalen-1-ylmethylene)-2-phenylhydrazine ). This may enhance blood-brain barrier penetration, making it relevant for neuroactive compounds .

Linker and Substituent Effects: The direct methyl-hydrazine linkage in the target compound contrasts with the ethyl linker in 1-(2-(naphthalen-3-yl)ethyl)hydrazine .

Functional Group Complexity :

• Derivatives like N-phenyl-2-[(5,6,7,8-tetrahydronaphthalen-2-yl)oxy]acetohydrazide incorporate additional functional groups (e.g., thiazoline rings), broadening pharmacological scope but increasing synthetic complexity.

Reactivity and Toxicity :

• Hydrazine derivatives are generally reactive due to the -NH-NH₂ group, which can form Schiff bases or undergo oxidation. Safety data for analogs (e.g., (2-ethoxynaphthalen-1-yl)methylhydrazine ) emphasize toxicity risks, necessitating stringent handling protocols.

Biological Activity

((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine, with the CAS number 1341908-40-4, is a hydrazine derivative featuring a tetrahydronaphthalene moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities. The focus of this article is to explore its biological activity, including its pharmacological properties and mechanisms of action.

• Molecular Formula : C$_{11}$H$_{16}$N$_2$
• Molecular Weight : 176.26 g/mol
• Structural Characteristics : The compound consists of a hydrazine functional group attached to a tetrahydronaphthalene ring, which is known for its stability and ability to interact with various biological targets.

Biological Activity Overview

The biological activity of ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine has been investigated in various studies. Below are key findings regarding its pharmacological effects:

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit anticancer properties. The tetrahydronaphthalene scaffold is associated with the inhibition of cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Case Study : A study on naphthalene derivatives highlighted their potential as anticancer agents by demonstrating significant cytotoxicity against several cancer cell lines. Although specific data on ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine is limited, its structural analogs have shown promising results in inhibiting tumor growth.

Antimicrobial Properties

Compounds derived from naphthalene have been reported to possess antimicrobial activity. The hydrazine group may enhance this effect by interacting with microbial enzymes or disrupting cellular processes .

Research Findings : A study exploring the antimicrobial efficacy of naphthalene derivatives found that certain modifications led to enhanced activity against both Gram-positive and Gram-negative bacteria. While direct studies on ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine are lacking, its structural similarities suggest potential antimicrobial effects.

The biological mechanisms through which ((1,2,3,4-Tetrahydronaphthalen-1-yl)methyl)hydrazine exerts its effects are not fully elucidated but can be inferred from related compounds:

• Reactive Oxygen Species (ROS) : Many naphthalene derivatives induce oxidative stress in cells, leading to apoptosis.
• Enzyme Inhibition : The hydrazine moiety may inhibit specific enzymes involved in cellular metabolism or signaling pathways.

Data Table: Biological Activity Summary

Activity Type	Observed Effects	References
Anticancer	Induces apoptosis; inhibits proliferation
Antimicrobial	Effective against bacteria
Mechanism	ROS generation; enzyme inhibition